Cas no 956611-69-1 (2-(2-hydroxy-5-methylphenyl)alanine)

• Product Name: 2-(2-hydroxy-5-methylphenyl)alanine
• CAS No: 956611-69-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1986321
• PubChem ID: 3480163
• Update Time: 2025-04-21

2-(2-hydroxy-5-methylphenyl)alanine Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-hydroxy-5-methylphenyl)propanoic Acid
• A57459
• 2-Amino-2-(2-hydroxy-5-methyl-phenyl)-propionic acid
• BBL020459
• STK130730
• AKOS001475987
• 956611-69-1
• 2-amino-2-(2-hydroxy-5-methylphenyl)propanoicacid
• 2-(2-hydroxy-5-methylphenyl)alanine

• Inchi： 1S/C10H13NO3/c1-6-3-4-8(12)7(5-6)10(2,11)9(13)14/h3-5,12H,11H2,1-2H3,(H,13,14)
• InChI Key： VWFLEXUNTGIBFT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(C(=O)O)(C)N

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives